Cas no 2228561-98-4 (5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine
• CAS No: 2228561-98-4
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 6448541
• PubChem ID: 165618348
• Update Time: 2025-10-28

5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine
• EN300-1806726
• 2228561-98-4

• Inchi： 1S/C8H10N4O/c1-5-6(3-10-12(5)2)8-7(9)4-11-13-8/h3-4H,9H2,1-2H3
• InChI Key： QYOQNKKXSWCMNY-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine

Introduction to 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine (CAS No. 2228561-98-4)

5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. The compound belongs to the class of pyrazole and oxazole derivatives, which are well-known for their broad spectrum of pharmacological effects. With the CAS number 2228561-98-4, this molecule has been extensively studied for its role in drug discovery and development, particularly in the quest for novel therapeutic agents.

The structural framework of 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine consists of a pyrazole ring substituted at the 4-position with a 1,5-dimethylpyrazole moiety, linked to an oxazole ring at the 4-position via an amine group. This dual heterocyclic system imparts unique electronic and steric properties to the molecule, making it a promising candidate for further investigation. The presence of both nitrogen atoms in the pyrazole and oxazole rings enhances its potential as a bioactive scaffold, facilitating interactions with various biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine has been identified as a compound of interest due to its ability to modulate multiple biological pathways. Studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation, cancer, and neurological disorders. The dimethyl substitution on the pyrazole ring further enhances its metabolic stability and bioavailability, making it an attractive candidate for further pharmacological exploration.

One of the most compelling aspects of 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine is its potential application in the treatment of chronic inflammatory diseases. Inflammatory processes are central to the pathogenesis of numerous diseases, including rheumatoid arthritis, inflammatory bowel disease, and atherosclerosis. Preclinical studies have indicated that this compound may inhibit key pro-inflammatory cytokines and enzymes by interacting with specific binding sites on target proteins. This mechanism of action aligns with the growing interest in developing small-molecule inhibitors as therapeutic agents.

Additionally, 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine has shown promise in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and metastasis. By targeting these pathways, small-molecule compounds like this one can potentially inhibit tumor progression and induce apoptosis. Preliminary experiments have demonstrated that 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-4-am ine can selectively interact with cancer cell membranes and disrupt critical signaling cascades. This selective toxicity makes it a valuable candidate for further development into an anti-cancer therapeutic.

The synthesis of 5-(1,5-dimethyl -1H-pyrazol -4 -yl)- 1 , 2 - oxaz ol - 4 - am ine involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole ring. Subsequent functionalization introduces the 1 , 5 - dimethyl substituents and the oxazole moiety through nucleophilic substitution or cyclization reactions. The final step involves introducing the amine group at the 4-position of the oxazole ring. Each step must be carefully optimized to ensure high yield and purity.

The pharmacokinetic properties of 5-( 1 , 5 - dim ethyl - 1 H - py ra z ol - 4 - yl ) - 1 , 2 - o x az ol - 4 - am ine are also of great interest. After administration, this compound is expected to exhibit moderate solubility in both water and lipids, allowing for efficient absorption through various routes. Metabolic studies suggest that it undergoes biotransformation primarily via cytochrome P450 enzymes into inactive metabolites. However , preliminary data indicate that some active metabolites may still contribute to its overall therapeutic effect.

In conclusion, 5 -( 1 , 5 - dim ethyl - 1 H - py ra z ol - 4 - yl ) - 1 , 2 - o x az ol - 4 - am ine (CAS No . 2228561--98--44) represents a significant advancement in pharmaceutical research due to its unique structure and promising biological activities . Its potential applications in treating chronic inflammatory diseases and cancer make it a compound worth further investigation . As research continues , additional insights into its mechanism of action and pharmacokinetic profile will undoubtedly emerge , paving the way for new therapeutic strategies .